Cas no 753455-45-7 (4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester)

• Product Name: 4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester
• CAS No: 753455-45-7
• MF: C₁₁H₆BrNO₂S
• MW: 296.139840602875
• MDL: MFCD13180843
• CID: 1095719
• PubChem ID: 78357847
• Update Time: 2025-04-20

4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-cyano-, methyl ester
• Methyl 4-bromo-6-cyano-1-benzothiophene-2-carboxylate
• LogP
• Methyl-4-brom-6-cyan-1-benzothiophen-2-carboxylat
• Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
• CS-B0211
• 753455-45-7
• CS-13540
• Methyl4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
• AKOS037649740
• 4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester

• MDL： MFCD13180843
• Inchi： 1S/C11H6BrNO2S/c1-15-11(14)10-4-7-8(12)2-6(5-13)3-9(7)16-10/h2-4H,1H3
• InChI Key： OMXBLPRXQZAGMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC2=C1C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 294.93026g/mol
• Monoisotopic Mass: 294.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes